(Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-(4-isopropylphenyl)acrylonitrile

• IUPAC Name: (Z)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-(4-propan-2-ylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C21H17FN2S/c1-14(2)16-5-3-15(4-6-16)11-18(12-23)21-24-20(13-25-21)17-7-9-19(22)10-8-17/h3-11,13-14H,1-2H3/b18-11-
• InChI Key: VIMPVHCNDWBNAD-WQRHYEAKSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)F
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C21H17FN2S
• Molecular Weight: 348.4 g/mol

Description

(Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-(4-isopropylphenyl)acrylonitrile, also known as FIT-039, is a chemical compound that has gained attention in the scientific community for its potential use in the treatment of various diseases.

Scientific Research Applications

Fungicidal Activity

• Shen De-long (2010) conducted a study on the fungicidal activity of thiazolylacrylonitriles, including compounds similar to (Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-(4-isopropylphenyl)acrylonitrile. The study revealed significant fungicidal activity against Colletotrichum gossypii, with inhibition rates above 50% for several compounds at a concentration of 25 mg/L (Shen De-long, 2010).

Antioxidant Activity

• Research by Ahmed O. H. El Nezhawy et al. (2009) explored the antioxidant properties of some thiazolidin-4-one derivatives, related to the chemical structure . The study found that many of these compounds exhibited promising antioxidant activity (Ahmed O. H. El Nezhawy et al., 2009).

Photophysical Properties

• A study by M. Percino et al. (2011) investigated the photophysical properties of substituted 3-phenyl-2-arylacrylonitriles, which share structural similarities with the compound . The research focused on understanding the effects of different substituents on the electronic properties of these acrylonitrile derivatives (M. Percino et al., 2011).

Anticancer Properties

• Yulia Matiichuk et al. (2022) researched the anticancer properties of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives. This study identified compounds with moderate activity against breast cancer cell lines MDA-MB-468 and T-47D (Yulia Matiichuk et al., 2022).

Anti-inflammatory and Antimicrobial Activity

• S. Rathod et al. (2008) synthesized novel derivatives with anti-inflammatory and antimicrobial activity, utilizing a similar structural framework to the compound of interest (S. Rathod et al., 2008).